Cas no 22331-28-8 (a-D-Glucofuranose,3-O-ethyl-1,2:5,6-bis-O-(1-methylethylidene)-)

a-D-Glucofuranose,3-O-ethyl-1,2:5,6-bis-O-(1-methylethylidene)- structure
22331-28-8 structure
Product Name:a-D-Glucofuranose,3-O-ethyl-1,2:5,6-bis-O-(1-methylethylidene)-
CAS No:22331-28-8
MF:C14H24O6
MW:288.336765289307
CID:263449
PubChem ID:211120
Update Time:2025-04-19

a-D-Glucofuranose,3-O-ethyl-1,2:5,6-bis-O-(1-methylethylidene)- Chemical and Physical Properties

Names and Identifiers

    • a-D-Glucofuranose,3-O-ethyl-1,2:5,6-bis-O-(1-methylethylidene)-
    • (5R,6S)-5-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-6-ethoxy-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxole
    • Glucofuranose, 1:2,5:6-di-O-isopropylidene-3-O-ethyl-, alpha-D-
    • 1:2,5:6-Di-O-isopropylidene-3-O-ethyl-alpha-D-glucofuranose
    • BRN 0014244
    • 22331-28-8
    • Inchi: 1S/C14H24O6/c1-6-15-10-9(8-7-16-13(2,3)18-8)17-12-11(10)19-14(4,5)20-12/h8-12H,6-7H2,1-5H3/t8-,9-,10+,11?,12?/m1/s1
    • InChI Key: VZBDKHKADBOBDL-QZWZXBRZSA-N
    • SMILES: O1C2C([C@H]([C@H]1[C@H]1COC(C)(C)O1)OCC)OC(C)(C)O2

Computed Properties

  • Exact Mass: 288.157
  • Monoisotopic Mass: 288.157
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • Density: 1.18
  • Boiling Point: 335.3°Cat760mmHg
  • Flash Point: 130.5°C
  • Refractive Index: 1.493

a-D-Glucofuranose,3-O-ethyl-1,2:5,6-bis-O-(1-methylethylidene)- Related Literature

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